Cas no 674367-29-4 (CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS-)

• Product Name: CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS-
• CAS No: 674367-29-4
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 3414136
• PubChem ID: 17952617
• Update Time: 2025-05-18

CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS-
• trans-4-Ethoxycyclohexanamine HCl
• trans-4-Ethoxycyclohexanamine hydrochloride (1:1)
• trans-4-Ethoxycyclohexanamine hydrochloride
• trans-4-(ethyloxy)cyclohexanamine hydrochloride
• 90226-57-6
• 4-ethoxycyclohexan-1-amine;hydrochloride
• WRLCLAFIYHGCJN-KMMPGQJCSA-N
• D84453
• MFCD18207505
• AT32746
• SCHEMBL4171485
• 674367-29-4
• (1r,4r)-4-ethoxycyclohexan-1-amine hydrochloride
• trans-4-Ethoxycyclohexanaminehydrochloride
• SCHEMBL4171489
• AKOS028109097
• CS-0434286
• 4-ETHOXYCYCLOHEXAN-1-AMINE HYDROCHLORIDE
• 4-ethoxycyclohexanamine hydrochloride
• trans-4ethoxycyclohexylamine hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-2-10-8-5-3-7(9)4-6-8;/h7-8H,2-6,9H2,1H3;1H
• InChI Key： WRLCLAFIYHGCJN-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1CCC(CC1)N

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS-

Introduction to CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- (CAS No. 674367-29-4)

CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS-, with the CAS number 674367-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amine class and features a unique structural configuration that distinguishes it from other analogs. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications.

The structural integrity of CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- is characterized by a cyclohexane ring substituted with an ethoxy group at the fourth position and a trans configuration. This specific arrangement imparts distinct chemical properties that make it valuable in synthetic chemistry and drug design. The hydrochloride form further modifies its pharmacokinetic profile, facilitating better absorption and distribution within the body.

In recent years, there has been a surge in research focusing on the potential of CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- in addressing various neurological and inflammatory disorders. Studies have indicated that this compound exhibits notable interactions with biological targets involved in pain modulation and neuroprotection. The ethoxy group plays a crucial role in modulating the compound's affinity for these targets, thereby influencing its therapeutic efficacy.

One of the most compelling aspects of CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have leveraged its structural framework to develop novel molecules with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for chronic pain syndromes and neurodegenerative diseases.

The hydrochloride salt form of CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- offers several advantages over its free base form. The salt form improves stability during storage and enhances solubility in aqueous solutions, which is critical for formulation development. This has opened up new avenues for drug delivery systems, particularly in oral and parenteral formulations where bioavailability is a key concern.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- and biological targets. These simulations have provided insights into how the compound's structure influences its binding affinity and selectivity. Such information is invaluable for optimizing drug design and improving therapeutic outcomes.

The pharmaceutical industry has taken note of these findings and is actively exploring the use of CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- in clinical trials. Preliminary results from these trials suggest that the compound demonstrates a favorable safety profile along with significant therapeutic benefits. This has generated considerable interest among researchers and clinicians who are seeking innovative treatments for neurological and inflammatory conditions.

Furthermore, the environmental impact of synthesizing CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- has been a focus of recent studies. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These green chemistry approaches align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The future prospects of CYCLOHEXANAMINE, 4-ETHOXY-, HYDROCHLORIDE, TRANS- are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its pharmacological properties. As our understanding of biological mechanisms continues to evolve, it is likely that this compound will play an increasingly important role in modern medicine.